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Compound of Interest

Compound Name: Patuletin

Cat. No.: B190373 Get Quote

This document provides comprehensive safety and logistical information for the handling of

Patuletin, a flavonol with anti-proliferative activity against cancer cells.[1][2] The following

procedural guidance is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Patuletin: Key Safety and Physical Data
A summary of the essential quantitative data for Patuletin is provided below. This information is

critical for risk assessment and the design of experimental procedures.

Property Value Source

Molecular Formula C₁₆H₁₂O₈ PubChem[3]

Molecular Weight 332.26 g/mol PubChem[3]

Melting Point 262 - 264 °C PubChem[3]

Density 1.73 g/cm³ ECHEMI[4]

Appearance Solid PubChem[3]

Water Solubility
2319 mg/L @ 25 °C

(estimated)
The Good Scents Company[5]

Storage (Powder) -20°C for 3 years TargetMol[1]

Storage (in Solvent) -80°C for 1 year TargetMol[1]
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Personal Protective Equipment (PPE) and Handling
Procedures
When handling Patuletin, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The toxicological properties of Patuletin have

not been thoroughly investigated, warranting a cautious approach.

Engineering Controls
Ventilation: Always handle Patuletin in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is required.

Required Personal Protective Equipment
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[4] A face shield may be necessary for splash-prone

procedures.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile gloves, must be worn. Always inspect

gloves for integrity before use and wash hands thoroughly after handling.[4]

Lab Coat/Clothing: A standard laboratory coat should be worn. For handling larger

quantities, impervious or fire-resistant clothing may be necessary.[4]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable levels, or if irritation is experienced, a NIOSH-approved full-face respirator should

be used.[4]
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Start: Planning Experiment

1. Risk Assessment
- Review SDS

- Identify hazards

2. PPE Selection
- Goggles, Gloves, Lab Coat

- Respirator (if needed)

3. Handling Patuletin
- In fume hood

- Avoid dust/aerosol generation

4. Storage
- Powder: -20°C

- In Solvent: -80°C

Store unused material

5. Waste Collection
- Segregate solid and liquid waste

- Use sealed containers

After use

6. Decontamination
- Clean work surfaces

- Wash hands thoroughly

7. Waste Disposal
- Follow institutional and

  local regulations

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Patuletin, from planning to disposal.
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Emergency Procedures and First Aid
In the event of accidental exposure to Patuletin, follow these first-aid measures immediately.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration and seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation persists.

Eye Contact: Rinse eyes with pure water for at least 15 minutes. Seek immediate medical

attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice.

Accidental Release Measures
In case of a spill, prevent dust formation and avoid breathing vapors or dust.[4] Use the

personal protective equipment outlined above. Isolate the spill area and prevent entry into

drains. Collect the spilled material using a method that does not generate dust (e.g., wet wipe

or HEPA-filtered vacuum) and place it in a suitable, sealed container for disposal.

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining the stability of Patuletin and ensuring

laboratory safety.

Storage Procedures
Store Patuletin powder in a tightly sealed container at -20°C for long-term stability (up to 3

years).[1]

Solutions of Patuletin in solvent should be stored at -80°C and are stable for up to 1 year.[1]

Disposal Plan
Dispose of Patuletin waste in accordance with institutional, local, and national regulations.

Segregate Waste: Keep solid Patuletin waste separate from liquid waste.
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Containerize: Place waste in clearly labeled, sealed containers.

Follow Institutional Guidelines: Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal procedures. Do not discharge into drains or the

environment.[4]

Decontaminate: Thoroughly decontaminate all surfaces and reusable equipment after

handling.

Experimental Protocols
Patuletin has been shown to inhibit cell proliferation and induce apoptosis in various cancer

cell lines.[1][2] It functions by causing significant nuclear fragmentation and activating caspase-

3.[1][2]

General Protocol for Preparing a Patuletin Stock
Solution
This protocol provides a general methodology for preparing a stock solution for use in cell

culture experiments.

Materials:

Patuletin powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-weighing: In a chemical fume hood, carefully weigh the desired amount of Patuletin
powder.

Solubilization: Add the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM). Vortex briefly until the powder is completely dissolved.
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Sterilization: While the stock solution is typically considered sterile when prepared with

sterile DMSO, it can be filtered through a 0.22 µm syringe filter if necessary for sensitive

applications.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.
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Caption: Simplified signaling pathway of Patuletin-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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